Synergistic enhancement of the optoelectronic performance and stability of MA and Cs in FAxMAyCs1−x−yPbIzBr3−z single crystals†
Journal of Materials Chemistry C Pub Date: 2023-09-11 DOI: 10.1039/D3TC01380D
Abstract
The triple-cation and mixed-halide perovskites FAxMAyCs1−x−yPbIzBr3−z have been identified as the optimal perovskite composition for photovoltaic devices due to their exceptional stability and high efficiency. Unfortunately, debates remain regarding the specific contributions of the A-site cations, particularly MA, and further investigation is needed to understand the impact of the composition on the phase stability and optoelectronic properties. The mixed halide is a necessary condition for ensuring the stability of α-FAPbI3. However, it should be noted that the stability of α-FAPbI3 is not solely dependent on the mixed halide, as the A-site cations also contribute significantly to enhancing both the stability and photoelectric performance of α-FAPbI3. In this study, MA and Cs were employed to occupy the shrunken cubo-octahedral voids resulting from the introduction of Br, thereby mitigating lattice strain and enhancing crystal stability. In comparison to FA0.95Cs0.05PbI2.7Br0.3 (FACs), FA0.9MA0.05Cs0.05PbI2.7Br0.3 (FAMACs) demonstrates a lower trap state density, better stability and repeatability, and a higher on–off ratio (∼820) for photodetector devices. This work revealed that the triple-cation and mixed-halide perovskite FAMACs is a better candidate than FACs for replacing Si as a star material for optoelectronic devices.
![Graphical abstract: Synergistic enhancement of the optoelectronic performance and stability of MA and Cs in FAxMAyCs1−x−yPbIzBr3−z single crystals](http://scimg.chem960.com/usr/1/D3TC01380D.jpg)
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Journal Name:Journal of Materials Chemistry C
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